2-(acetylamino)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-2-acetamido-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C11H11N3O4/c1-7(15)13-10(11(12)16)6-8-2-4-9(5-3-8)14(17)18/h2-6H,1H3,(H2,12,16)(H,13,15)/b10-6+
• InChI Key: NYBIPZWTUIUHQR-UXBLZVDNSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)N
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC=C(C=C1)[N+](=O)[O-])/C(=O)N
• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol

Description

2-(acetylamino)-3-(4-nitrophenyl)acrylamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as N-(4-nitrophenyl)-2-acetamidoacrylamide and has the molecular formula C11H10N2O4. It is a yellow crystalline powder that is soluble in organic solvents and has been shown to have unique properties that make it useful in various scientific applications.

Mechanism of Action

The mechanism of action of 2-(acetylamino)-3-(4-nitrophenyl)acrylamide involves the formation of a covalent bond between the compound and the target enzyme. This covalent bond results in a change in the fluorescent properties of the compound, allowing for the detection of the enzyme activity.
Biochemical and Physiological Effects
There are currently no known biochemical or physiological effects of 2-(acetylamino)-3-(4-nitrophenyl)acrylamide on living organisms. This compound has only been studied in vitro for its potential use in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(acetylamino)-3-(4-nitrophenyl)acrylamide in lab experiments is its high sensitivity and selectivity for specific enzymes. This allows researchers to detect enzyme activity with high precision and accuracy. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-(acetylamino)-3-(4-nitrophenyl)acrylamide. One potential direction is the development of new fluorescent probes that are even more sensitive and selective for specific enzymes. Another direction is the study of the potential toxicity of this compound and the development of safer alternatives for use in scientific research. Additionally, further research is needed to explore the potential applications of this compound in other areas of scientific research.

Synthesis Methods

The synthesis of 2-(acetylamino)-3-(4-nitrophenyl)acrylamide can be achieved through various methods. One common method involves the reaction of 4-nitroaniline with acetic anhydride in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of N-(4-nitrophenyl)acetamide, which is then reacted with acryloyl chloride to produce 2-(acetylamino)-3-(4-nitrophenyl)acrylamide.

Scientific Research Applications

2-(acetylamino)-3-(4-nitrophenyl)acrylamide has been studied for its potential use in scientific research. One application of this compound is in the development of fluorescent probes for detecting enzymes such as proteases. It has been shown that this compound can be used to create fluorescent probes that are highly sensitive and selective for specific enzymes.